2-Ethoxynaphthalene
2-Ethoxynaphthalene
Nerolin bromelia is an alkyl ether of 2-naphthol, which is generally used as a perfume and flavoring compound.
2-Ethoxynaphthalene, also known as 2-naphthol ethyl ether or bromelia, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Ethoxynaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethoxynaphthalene is primarily located in the membrane (predicted from logP). 2-Ethoxynaphthalene has a blossom, floral, and grape taste.
2-Ethoxynaphthalene, also known as 2-naphthol ethyl ether or bromelia, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Ethoxynaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethoxynaphthalene is primarily located in the membrane (predicted from logP). 2-Ethoxynaphthalene has a blossom, floral, and grape taste.
Brand Name:
Vulcanchem
CAS No.:
93-18-5
VCID:
VC21255527
InChI:
InChI=1S/C12H12O/c1-2-13-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,2H2,1H3
SMILES:
CCOC1=CC2=CC=CC=C2C=C1
Molecular Formula:
C12H12O
Molecular Weight:
172.22 g/mol
2-Ethoxynaphthalene
CAS No.: 93-18-5
Cat. No.: VC21255527
Molecular Formula: C12H12O
Molecular Weight: 172.22 g/mol
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Specification
| Description | Nerolin bromelia is an alkyl ether of 2-naphthol, which is generally used as a perfume and flavoring compound. 2-Ethoxynaphthalene, also known as 2-naphthol ethyl ether or bromelia, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Ethoxynaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethoxynaphthalene is primarily located in the membrane (predicted from logP). 2-Ethoxynaphthalene has a blossom, floral, and grape taste. |
|---|---|
| CAS No. | 93-18-5 |
| Molecular Formula | C12H12O |
| Molecular Weight | 172.22 g/mol |
| IUPAC Name | 2-ethoxynaphthalene |
| Standard InChI | InChI=1S/C12H12O/c1-2-13-12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,2H2,1H3 |
| Standard InChI Key | GUMOJENFFHZAFP-UHFFFAOYSA-N |
| SMILES | CCOC1=CC2=CC=CC=C2C=C1 |
| Canonical SMILES | CCOC1=CC2=CC=CC=C2C=C1 |
| Boiling Point | 282.0 °C |
| Melting Point | 37.5 °C Mp 37.5 ° 37.5°C |
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